Cas no 63547-41-1 (Butanoic acid, 4-[(diphenylmethyl)thio]-)

• Product Name: Butanoic acid, 4-[(diphenylmethyl)thio]-
• CAS No: 63547-41-1
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• CID: 1654207
• Update Time: 2024-09-12

Butanoic acid, 4-[(diphenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(diphenylmethyl)thio]-

• Inchi： 1S/C17H18O2S/c18-16(19)12-7-13-20-17(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,17H,7,12-13H2,(H,18,19)
• InChI Key： UYTSBBZKVOUTLF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCSC(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 286.10284

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 452.5±33.0 °C(Predicted)
• PSA: 37.3
• pka: 4?+-.0.10(Predicted)